Cas no 953717-92-5 (3-amino-N-(4-fluorophenyl)benzenesulfonamide)
3-Amino-N-(4-fluorophenyl)benzenesulfonamide is a sulfonamide derivative characterized by its amino and fluorophenyl functional groups, which impart distinct reactivity and potential pharmacological properties. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive sulfonamides, often employed as intermediates in the synthesis of antimicrobial or anti-inflammatory agents. The presence of the 4-fluorophenyl moiety enhances metabolic stability and binding affinity in target interactions. Its well-defined molecular structure allows for precise modifications, making it a versatile building block in drug discovery. High purity and consistent synthesis protocols ensure reliability for research applications, particularly in developing novel therapeutic candidates.
953717-92-5 structure
Product Name:3-amino-N-(4-fluorophenyl)benzenesulfonamide
CAS No:953717-92-5
MF:C12H11FN2O2S
MW:266.291344881058
MDL:MFCD09731646
CID:856732
PubChem ID:16784902
Update Time:2025-05-26
3-amino-N-(4-fluorophenyl)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-AMINO-N-(4-FLUOROPHENYL)BENZENESULFONAMIDE
- 953717-92-5
- AKOS000140064
- DTXSID10588460
- 3-Amino-N-(4-fluorophenyl)benzene-1-sulfonamide
- SB81430
- MFCD09731646
- BS-23043
- 3-amino-N-(4-fluorophenyl)benzenesulfonamide
-
- MDL： MFCD09731646
- Inchi： 1S/C12H11FN2O2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H,14H2
- InChI Key： GEAAWZUJFWTHQJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC(=CC=1)F)(=O)=O
Computed Properties
- Exact Mass: 266.05300
- Monoisotopic Mass: 266.05252693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 80.6Ų
Experimental Properties
- PSA: 80.57000
- LogP: 3.94370
3-amino-N-(4-fluorophenyl)benzenesulfonamide Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
3-amino-N-(4-fluorophenyl)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019086734-5g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide |
953717-92-5 | 95% | 5g |
$645.21 | 2023-08-31 | |
| Alichem | A019086734-10g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide |
953717-92-5 | 95% | 10g |
$744.37 | 2023-08-31 | |
| Alichem | A019086734-25g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide |
953717-92-5 | 95% | 25g |
$1206.00 | 2023-08-31 | |
| abcr | AB270770-1 g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide; 98% |
953717-92-5 | 1g |
€76.00 | 2023-06-22 | ||
| abcr | AB270770-5 g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide; 98% |
953717-92-5 | 5g |
€144.00 | 2023-06-22 | ||
| abcr | AB270770-25 g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide; 98% |
953717-92-5 | 25g |
€297.00 | 2023-06-22 | ||
| abcr | AB270770-100 g |
3-Amino-N-(4-fluorophenyl)benzenesulfonamide; 98% |
953717-92-5 | 100g |
€637.00 | 2023-06-22 | ||
| TRC | A822638-1g |
3-Amino-N-(4-Fluorophenyl)Benzenesulfonamide |
953717-92-5 | 1g |
$ 50.00 | 2022-06-07 | ||
| TRC | A822638-5g |
3-Amino-N-(4-Fluorophenyl)Benzenesulfonamide |
953717-92-5 | 5g |
$ 115.00 | 2022-06-07 | ||
| TRC | A822638-10g |
3-Amino-N-(4-Fluorophenyl)Benzenesulfonamide |
953717-92-5 | 10g |
$ 160.00 | 2022-06-07 |
3-amino-N-(4-fluorophenyl)benzenesulfonamide Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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